Cas no 251091-31-3 (2,4-Cyclohexadien-1-one,3,6-dihydroxy-2,6-dimethyl-4-[(2E,4E)-1-oxo-2,4-hexadienyl]-, (6S)-)

• Product Name: 2,4-Cyclohexadien-1-one,3,6-dihydroxy-2,6-dimethyl-4-[(2E,4E)-1-oxo-2,4-hexadienyl]-, (6S)-
• CAS No: 251091-31-3
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 1420579
• Update Time: 2024-08-15

2,4-Cyclohexadien-1-one,3,6-dihydroxy-2,6-dimethyl-4-[(2E,4E)-1-oxo-2,4-hexadienyl]-, (6S)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one,3,6-dihydroxy-2,6-dimethyl-4-[(2E,4E)-1-oxo-2,4-hexadienyl]-, (6S)-
• 2,4-Cyclohexadien-1-one, 3,6-dihydroxy-2,6-dimethyl-4-[(2E,4E)-1-oxo-2,4-hexadien-1-yl]-, (6S)-

• Inchi： 1S/C14H16O4/c1-4-5-6-7-11(15)10-8-14(3,18)13(17)9(2)12(10)16/h4-8,16,18H,1-3H3
• InChI Key： SJEYUYPBCPRFNM-UHFFFAOYSA-N
• SMILES： CC=CC=CC(C1C(O)=C(C)C(=O)C(O)(C)C=1)=O

Computed Properties

• Exact Mass: 248.10488

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 401.5±45.0 °C(Predicted)
• PSA: 74.6
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Acyloins